Cas no 2228177-93-1 (1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid)
2228177-93-1 structure
Product Name:1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
CAS No:2228177-93-1
MF:C6H8F2O3
MW:166.122729301453
MDL:MFCD33501079
CID:5520775
PubChem ID:163323223
Update Time:2024-11-06
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-hydroxy-
- 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylic acid
- 1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
- rac-(1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylicacid
- 2824986-57-2
- 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylicacid
- F84054
- 2228177-93-1
- EN300-1945674
- (1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
- CS-0434639
- EN300-37475593
-
- MDL: MFCD33501079
- Inchi: 1S/C6H8F2O3/c7-4(8)6(5(10)11)1-3(9)2-6/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: PWWKLOKCBKLNLN-UHFFFAOYSA-N
- SMILES: C1(C(F)F)(C(O)=O)CC(O)C1
Computed Properties
- Exact Mass: 166.04415044g/mol
- Monoisotopic Mass: 166.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.5Ų
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945674-1g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 1g |
$871.0 | 2023-09-17 | |
| Enamine | EN300-1945674-5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 5g |
$2525.0 | 2023-09-17 | |
| Enamine | EN300-1945674-10g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 10g |
$3746.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.05g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.05g |
$202.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.1g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.1g |
$301.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.25g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.25g |
$431.0 | 2023-09-17 | |
| Enamine | EN300-1945674-0.5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 0.5g |
$679.0 | 2023-09-17 | |
| Enamine | EN300-1945674-1.0g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 1.0g |
$871.0 | 2023-07-10 | |
| Enamine | EN300-1945674-2.5g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 2.5g |
$1707.0 | 2023-09-17 | |
| Enamine | EN300-1945674-5.0g |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid |
2228177-93-1 | 95% | 5.0g |
$2525.0 | 2023-07-10 |
1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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